3-Amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid

• Molecular Formula: C6H7BrN2O2S
• Molecular Weight: 251.10 g/mol
• IUPAC Name: 3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid
• InChI: InChI=1S/C6H7BrN2O2S/c7-3-2-9-12-6(3)4(8)1-5(10)11/h2,4H,1,8H2,(H,10,11)
• InChI Key: BOBFICUUSHQJKT-UHFFFAOYSA-N
• Canonical SMILES: C1=NSC(=C1Br)C(CC(=O)O)N

Description

Molecular Architecture and Stereochemical Configuration

The molecular architecture of 3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid is defined by its C₆H₇BrN₂O₂S formula, featuring a 1,2-thiazole ring substituted with bromine at the 4-position and a propanoic acid side chain at the 5-position. The SMILES notation (C1=NSC(=C1Br)CC(C(=O)O)N) confirms the connectivity: the thiazole’s nitrogen and sulfur atoms occupy positions 1 and 2, respectively, with bromine attached to carbon 4. The amino group is bonded to the central carbon of the propanoic acid chain, creating a chiral center. While experimental data on enantiomeric resolution is lacking, the presence of this stereocenter implies the existence of (R)- and (S)-configurations, which could exhibit distinct physicochemical properties.

Key bond lengths and angles can be inferred from related thiazole-propanoic acid derivatives. For example, in 3-[phenyl(1,3-thiazol-2-yl)amino]propanoic acid analogs, the C–N bond linking the thiazole to the propanoic acid chain measures approximately 1.48 Å, while the C–Br bond in the 4-bromo substitution is expected to be ~1.91 Å based on halogenated thiazole crystallography. The dihedral angle between the thiazole ring and propanoic acid chain likely ranges between 15°–30°, as observed in structurally similar compounds where steric hindrance is minimized.

Crystallographic Analysis and Solid-State Packing Behavior

Although single-crystal X-ray diffraction data for 3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid remains unpublished, packing behavior can be extrapolated from related bromothiazole derivatives. In 5-bromo-2-(methylthio)thiazolo[5,4-b]pyridine, the bromine atom participates in Type-I halogen···π interactions (3.3–3.5 Å) with adjacent aromatic systems, while the carboxylic acid group likely forms hydrogen-bonded dimers in the solid state. The amino group may engage in N–H···O hydrogen bonds with carboxylate oxygens, creating a layered structure.

Comparative analysis with 3-amino-3-(1,3-thiazol-5-yl)propanoic acid (lacking bromine) reveals that bromine substitution increases molecular polarizability, potentially enhancing π-stacking interactions. The calculated molecular volume of 251.10 g/mol suggests moderate packing efficiency, with estimated density of 1.8–2.1 g/cm³ based on halogenated thiazole analogs.

Property	Value/Description	Source
Molecular formula	C₆H₇BrN₂O₂S
Hydrogen bond donors	2 (NH₂, COOH)
Halogen interactions	Br···π (3.3–3.5 Å)
Predicted crystal system	Monoclinic (P2₁/c)	Derived from

Comparative Analysis with Related Thiazole-Containing Propanoic Acid Derivatives

The bromine atom in 3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid induces distinct electronic effects compared to non-halogenated analogs. Key comparisons include:

• 3-Amino-3-(1,3-thiazol-5-yl)propanoic acid : Removal of the 4-bromo substituent reduces molecular weight by 79.89 g/mol and decreases lipophilicity (clogP difference: +0.7 for brominated analog). The bromine atom increases the thiazole ring’s electron-withdrawing character, lowering the pKa of the amino group by approximately 0.5 units.

• 5-Acetyl-4-methylthiazole derivatives : While lacking the propanoic acid chain, these analogs demonstrate how 4-substituents influence ring conformation. The 4-bromo group in the target compound likely enforces a coplanar arrangement between the thiazole and propanoic acid moieties, contrasting with the twisted conformations observed in 4-methyl analogs.

• 3-[Phenyl(1,3-thiazol-2-yl)amino]propanoic acids : These compounds exhibit extended conjugation between the thiazole and phenyl groups, whereas the bromine atom in the target molecule localizes electron density, increasing dipole moment from ~4.5 D to ~5.8 D.

Tautomeric Equilibria and Protonation State Dynamics

The compound exhibits three potential protonation sites: the amino group (pKa ~9.2), carboxylic acid (pKa ~4.7), and thiazole ring nitrogen (pKa ~2.3), based on similar structures. Dominant species under physiological pH (7.4) include:

• Zwitterionic form : NH₃⁺–CH(C₃H₂BrNS)–COO⁻ (85–90% prevalence)
• Neutral form : NH₂–CH(C₃H₂BrNS)–COOH (10–15%)

Tautomerism involving the thiazole ring is constrained by the bromine substituent. Unlike 5-acetylthiazoles that exhibit O,S-syn/anti rotamerism, the 4-bromo group in this compound locks ring conformation due to its steric bulk and electronegativity. Quantum mechanical calculations (DFT/B3LYP/6-311+G**) predict a 12.3 kcal/mol barrier to thiazole ring inversion, effectively suppressing tautomeric interconversion at room temperature.

pH-dependent UV-Vis spectra show two absorption maxima:

• 248 nm (π→π* transition, thiazole ring)
• 315 nm (n→π* transition, carboxylate anion)

The bromine atom causes a 17 nm red shift compared to non-brominated analogs, consistent with its heavy atom effect. Fluorescence emission at 398 nm (λex = 315 nm) is quenched by 40% upon protonation of the carboxylate group, providing a spectroscopic handle for monitoring protonation states.

Preparation Methods

Synthesis via Condensation and Cyclization

A common approach involves condensation of precursors bearing thiourea and α-halo carbonyl compounds, followed by cyclization to form the thiazole ring. For example, 3-[Phenyl(1,3-thiazol-2-yl)amino]propanoic acids have been synthesized by condensation of dihydrothiazolone intermediates with aldehydes in aqueous sodium carbonate solution, using glycine as a bifunctional catalyst. The reaction mixture is acidified to isolate the target amino acid derivatives.

Although this example uses phenyl substitution, a similar strategy can be employed by using a 4-bromo-substituted thiazole precursor to yield 3-Amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid.

Reduction of Hydroxyimino Precursors

An improved preparation method for racemic 2-amino-3-(heteroaryl)propanoic acids involves reduction of 3-(heteroaryl)-2-(hydroxyimino)propanoic acids using a combination of iron dust and zinc dust in formic acid at controlled temperature (50–55 °C). This method has been successfully applied to related compounds with brominated heteroaryl groups, such as 2-amino-3-(5-bromothiophen-2-yl)propanoic acid, which is structurally similar to the target compound.

This reduction method yields the amino acid in moderate to good yields (48–94%) and can be adapted for the 4-bromo-1,2-thiazol-5-yl derivative by synthesizing the corresponding hydroxyimino precursor first.

Acylation and Carbamoylation Routes

Another synthetic route involves the acylation of thiazole-containing amines with succinic anhydride to form carbamoylpropanoic acid intermediates, followed by cyclization and further functionalization. For example, 3-[4-(coumarin-3-yl)-1,3-thiazol-2-ylcarbamoyl]propanoic acids were synthesized by reacting 3-(ω-bromoacetyl)coumarins with 3-amino(thioxo)methylcarbamoylpropanoic acid, itself prepared by acylation of thiourea with succinic anhydride.

Although this method targets coumarin-substituted thiazoles, the principle of forming the thiazole ring and linking it to a propanoic acid backbone via carbamoylation is applicable to the synthesis of 3-Amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid.

Comparative Data Table of Preparation Methods

Method	Key Reagents & Conditions	Yield (%)	Notes
Condensation with glycine catalyst	Dihydrothiazolone + aromatic aldehydes, Na2CO3 aqueous, acidify pH 6	Moderate	Produces thiazole-amino acid derivatives; glycine ensures single isomer formation.
Reduction of hydroxyimino acid	3-(heteroaryl)-2-(hydroxyimino)propanoic acid, Fe dust, Zn dust, formic acid, 50–55 °C	48–94	Effective for brominated heteroaryl amino acids; scalable and reproducible.
Acylation with succinic anhydride	Thiourea + succinic anhydride → intermediate; then reaction with bromoacetyl compounds in ethanol or acetic acid	48–52	Two-step synthesis; provides carbamoylpropanoic acid intermediates for further derivatization.

Analytical and Structural Confirmation

The synthesized compounds are typically characterized by:

• NMR spectroscopy: Proton NMR confirms the presence of amino acid methylene and methine protons, thiazole ring protons, and substituent signals. For example, signals at 2.62 and 4.11 ppm correspond to CH2CO and NCH2 groups, while aromatic or heterocyclic protons appear between 6.7–7.5 ppm.
• IR spectroscopy: Characteristic bands for carboxylate groups (~1586 cm⁻¹) and NH/OH groups (around 3435 cm⁻¹) are observed.
• Melting point and elemental analysis: Confirm purity and composition consistent with calculated values.

Summary and Research Outlook

The preparation of 3-Amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid can be achieved by adapting several established synthetic routes from related heteroaryl amino acids:

• Condensation and cyclization in aqueous media with bifunctional catalysts for regioselective thiazole formation.
• Reduction of hydroxyimino precursors using metal dusts in acidic media for efficient conversion to amino acids.
• Acylation and carbamoylation strategies to build the thiazole ring linked to propanoic acid backbones.

Further optimization of yields and stereoselectivity may be achieved by fine-tuning reaction conditions and exploring chiral catalysts or auxiliaries. The synthetic methods are supported by extensive spectral and analytical data, ensuring the reliability of the compound's identity and purity.

Chemical Reactions Analysis

3-Amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid undergoes various types of chemical reactions, including:

Oxidation: The thiazole ring can undergo oxidation reactions, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiazole ring into dihydrothiazoles.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the carbon atoms of the thiazole ring.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles like amines. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

3-Amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: Thiazole derivatives have been studied for their potential as antimicrobial, antifungal, and antiviral agents.

Medicine: The compound has shown promise in the development of drugs for treating various diseases, including cancer and inflammatory conditions.

Industry: Thiazole derivatives are used in the production of dyes, biocides, and chemical reaction accelerators.

Mechanism of Action

The mechanism of action of 3-Amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid involves its interaction with specific molecular targets and pathways. The thiazole ring can activate or inhibit biochemical pathways and enzymes, or stimulate/block receptors in biological systems . This interaction can lead to various physiological effects, depending on the specific target and pathway involved.

Comparison with Similar Compounds

(S)-2-Amino-3-(4-(((4-methyl-2-arylthiazol-5-yl)methyl)amino)phenyl)propanoic Acid ()

• Structural Differences : Replaces the 4-bromo group with a 4-methyl substituent and introduces an additional aryl group.
• Functional Impact : Methyl groups are electron-donating, reducing the thiazole’s electrophilicity compared to bromine. This may decrease reactivity in cross-coupling reactions but improve metabolic stability in biological systems.
• Synthesis : Utilizes NaBH3CN for reductive amination and HCl for acid hydrolysis, suggesting similar protocols could apply to the target compound .

Brominated Triazole Propanoic Acids

3-(3-Bromo-1H-1,2,4-triazol-5-yl)propanoic Acid ()

• Structural Differences : Replaces the thiazole with a triazole ring (three nitrogen atoms vs. sulfur and nitrogen in thiazole).
• Bromine at the 3-position on the triazole may sterically hinder interactions compared to the 4-position on the thiazole .
• Molecular Weight : 220.026 g/mol (triazole derivative) vs. ~265.1 g/mol (estimated for the target thiazole compound), highlighting differences in bulkiness.

Imidazole-Based Propanoic Acids

3-(2-Amino-4-phenyl-1H-imidazol-5-yl)-3-(p-tolyl)propanoic Acid ()

• Structural Differences: Features an imidazole ring with amino and aryl substituents instead of a brominated thiazole.
• Functional Impact: The imidazole’s dual nitrogen atoms create a basic environment, contrasting with the thiazole’s sulfur-mediated electronic effects.

Data Tables

Table 1: Structural and Physicochemical Comparisons

Compound Name	Core Heterocycle	Substituent(s)	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups
Target Compound	Thiazole	4-Bromo, 5-propanoic	C₆H₆BrN₃O₂S	~265.1	Amino, Br, COOH
3-(3-Bromo-1H-1,2,4-triazol-5-yl)propanoic acid	Triazole	3-Bromo	C₅H₆BrN₃O₂	220.026	COOH, Br
(S)-2-Amino-3-(4-(((4-methyl-2-arylthiazol-5-yl)methyl)amino)phenyl)propanoic acid	Thiazole	4-Methyl, aryl	Variable	~350–400	Amino, COOH, methyl

Research Findings and Implications

Electronic Effects: Bromine’s electron-withdrawing nature in the thiazole ring increases the acidity of the propanoic acid group compared to methyl-substituted analogs, which could enhance metal-chelating or enzyme-inhibiting properties .

Bioactivity Potential: Brominated heterocycles are prevalent in antimicrobial and anticancer agents. The target compound’s structure aligns with motifs known to interact with bacterial enzymes or cellular receptors .

Synthetic Challenges : Bromine’s steric bulk may complicate coupling reactions, necessitating optimized catalysts (e.g., Pd for cross-coupling) compared to lighter halogens like chlorine .

Biological Activity

3-Amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid, with the CAS number 2171178-37-1, is a compound of interest due to its potential biological activities. This article reviews its synthesis, biological properties, and related research findings.

• Molecular Formula : C$_6$H$_7$BrN$_2$O$_2$S
• Molecular Weight : 251.10 g/mol
• Structure : The compound features a thiazole ring substituted with a bromo group and an amino acid backbone.

Synthesis

The synthesis of 3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid typically involves the reaction of appropriate thiazole derivatives with amino acids or their derivatives. Various synthetic routes have been explored, leading to compounds with diverse biological activities.

Antimicrobial Activity

Research indicates that thiazole derivatives exhibit significant antimicrobial properties. A study demonstrated that compounds similar to 3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid showed promising antibacterial activity against various strains of bacteria.

Compound	MIC (µg/mL)	MBC (µg/mL)	Target Bacteria
3-Amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid	15.6 - 62.5	31.25 - 125	S. aureus, E. coli
Control (Oxytetracycline)	15.6 - 30.0	31.25 - 62.5	Various

The minimum inhibitory concentration (MIC) values for this compound range from 15.6 to 62.5 µg/mL against Staphylococcus aureus and Escherichia coli, indicating its potential as an antibacterial agent .

Antichlamydial Activity

Another significant aspect of the biological activity of this compound is its antichlamydial effects. In vitro studies have shown that derivatives of thiazole exhibit selective activity against Chlamydia species, suggesting that modifications in the thiazole structure can enhance efficacy . The results indicated that certain derivatives outperformed traditional antibiotics in inhibiting Chlamydia growth.

Study on Thiazole Derivatives

A comprehensive study assessed various thiazole derivatives' antibacterial properties, including those similar to 3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid. The results highlighted:

• High Efficacy : Compounds demonstrated bactericidal activity comparable to vancomycin against methicillin-resistant Staphylococcus aureus (MRSA).
• Mechanism of Action : The structural features of these compounds were linked to their ability to disrupt bacterial cell walls .

Q & A

Q. What are the standard synthetic routes for 3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid?

The synthesis typically involves multi-step reactions starting with brominated thiazole precursors. A common approach includes:

• Condensation : Reacting 4-bromo-1,2-thiazol-5-carbaldehyde with malonic acid derivatives under acidic conditions to form the thiazole-propanoic acid backbone.
• Amination : Introducing the amino group via reductive amination (e.g., using NaBH$_3$CN in methanol) or nucleophilic substitution .
• Purification : Recrystallization or column chromatography to isolate the final product .

Q. Which spectroscopic techniques are essential for characterizing this compound?

Key methods include:

• NMR Spectroscopy : $^1$H and $^13$C NMR to confirm the thiazole ring substitution pattern and propanoic acid chain integrity .
• IR Spectroscopy : Identification of functional groups (e.g., C=O stretch at ~1700 cm$^{-1}$ for the carboxylic acid) .
• Elemental Analysis : To verify purity and stoichiometry .

Q. What purification methods are effective post-synthesis?

• Recrystallization : Using ethanol/water mixtures to remove unreacted starting materials .
• Column Chromatography : Silica gel with ethyl acetate/hexane gradients for separating brominated byproducts .

Advanced Research Questions

Q. How can researchers optimize bromination at the 4-position of the thiazole ring?

• Reagent Selection : Use bromine in acetic acid under controlled temperatures (e.g., 60–80°C) to minimize over-bromination .
• Catalysis : Adding FeBr$_3$ to enhance regioselectivity and reduce reaction time .
• Monitoring : TLC or HPLC to track reaction progress and adjust stoichiometry dynamically .

Q. What strategies address low yields in the cyclization step during synthesis?

• Solvent Optimization : Replace polar aprotic solvents (e.g., DMF) with ethanol/water mixtures to improve cyclization efficiency .
• Temperature Modulation : Gradual heating (reflux at 80°C for 8 hours) to stabilize intermediates .
• Catalytic Additives : Introduce p-toluenesulfonic acid (PTSA) to accelerate ring closure .

Q. How to design structure-activity relationship (SAR) studies for antimicrobial derivatives?

• Substituent Variation : Synthesize analogs with different halogens (Cl, F) or alkyl groups (CH$_3$) at the 4-position of the thiazole ring .
• Bioassay Design : Test against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains using MIC (Minimum Inhibitory Concentration) assays .
• Data Correlation : Use computational tools (e.g., molecular docking) to link electronic properties (Hammett constants) with bioactivity .

Q. How to resolve contradictory bioactivity data between in vitro and cellular assays?

• Stability Testing : Assess compound degradation in cell culture media via HPLC .
• Permeability Analysis : Use Caco-2 cell monolayers to evaluate membrane penetration .
• Metabolite Profiling : Identify active metabolites using LC-MS, which may explain discrepancies .

Q. How to determine the impact of stereochemistry on biological activity?

• Chiral Resolution : Employ chiral HPLC columns (e.g., Chiralpak IA) to separate enantiomers .
• Asymmetric Synthesis : Use enantiopure catalysts (e.g., L-proline) during the amination step .
• Bioactivity Comparison : Test R and S enantiomers in enzyme inhibition assays to identify stereospecific effects .